2-methoxy-4-[(4H-1,2,4-triazol-4-ylimino)methyl]phenyl nicotinate

• IUPAC Name: [2-methoxy-4-[(E)-1,2,4-triazol-4-yliminomethyl]phenyl] pyridine-3-carboxylate
• InChI: InChI=1S/C16H13N5O3/c1-23-15-7-12(8-20-21-10-18-19-11-21)4-5-14(15)24-16(22)13-3-2-6-17-9-13/h2-11H,1H3/b20-8+
• InChI Key: IQWJOVUIMLVYFJ-DNTJNYDQSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C=NN2C=NN=C2)OC(=O)C3=CN=CC=C3
• Isomeric SMILES: COC1=C(C=CC(=C1)/C=N/N2C=NN=C2)OC(=O)C3=CN=CC=C3
• Molecular Formula: C16H13N5O3
• Molecular Weight: 323.31 g/mol

Description

2-methoxy-4-[(4H-1,2,4-triazol-4-ylimino)methyl]phenyl nicotinate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science.

Scientific Research Applications

Chemosensor Development

2-methoxy-4-[(4H-1,2,4-triazol-4-ylimino)methyl]phenyl nicotinate and related compounds have been utilized in the development of chemosensors. For example, a phenyl thiadiazole-based Schiff base receptor, closely related to the chemical , demonstrated excellent selectivity and sensitivity towards Al3+ ions, showcasing its potential in chemical detection and analysis (Manna et al., 2020).

Antibacterial and Antifungal Agents

Triazole-based compounds, including those similar to this compound, have shown promising results as antibacterial and antifungal agents. A study involving triazole-derived Schiff bases revealed high antimicrobial activity against various bacterial and fungal strains (Sumrra et al., 2017).

Interaction with Bovine Serum Albumin (BSA)

Fluorescence spectral studies have investigated the interaction of compounds like this compound with Bovine Serum Albumin (BSA). These studies are crucial for understanding the behavior of such compounds in biological systems (Ghosh et al., 2016).

Antioxidant Activity

Related triazole Schiff bases have been synthesized and analyzed for their antioxidant activities. These studies are significant for evaluating the potential therapeutic uses of these compounds (Medetalibeyoglu, 2021).

Potential in Fluorescent Nanomaterials

Compounds structurally similar to this compound have been used to prepare fluorescent nanomaterials. These findings suggest the potential application of such compounds in developing new materials with unique optical properties (Ghodbane et al., 2012).

Anticancer Potential

Research has been conducted on the anticancer activity of Schiff base compounds closely related to this compound. These studies provide insights into the potential of these compounds in cancer treatment, especially in targeting specific cancer cell lines (Sukria et al., 2020).

Mechanism of Action

The mechanism of action of 1,2,4-triazole derivatives can vary depending on the specific compound and its biological target. Some compounds clearly inhibited the proliferation of cancer cells by inducing apoptosis.

Safety and Hazards

The safety and hazards associated with 1,2,4-triazole derivatives can vary depending on the specific compound. Some compounds not only exhibited potent inhibitory activities against cancer cell lines, but also demonstrated very weak cytotoxic effects toward normal cells.